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Compound of Interest

Compound Name: 2-Chloro-4-iodopyridine

cat. No.: BO15674

An In-depth Technical Guide to 2-Chloro-4-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-iodopyridine, a
halogenated pyridine derivative crucial for synthesizing a wide range of biologically active
molecules. Its unique structure makes it a valuable intermediate in medicinal chemistry and
materials science. This document outlines its chemical properties, synthesis, and key
applications, offering a valuable resource for professionals in research and development.

Core Chemical and Physical Properties

2-Chloro-4-iodopyridine is a versatile chemical compound recognized for its significant role in
the synthesis of various pharmaceuticals and agrochemicals[1]. Its enhanced reactivity, owing
to its halogenated pyridine structure, makes it an essential intermediate in the development of
novel compounds[1].

Table 1: Physicochemical Properties of 2-Chloro-4-iodopyridine
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Property Value Citations
Molecular Weight 239.44 g/mol [L1121[31[4115]
Chemical Formula C5H3CIIN [L112][31[41[5]
CAS Number 153034-86-7 [21[31141[5]

White to light yellow powder /
Appearance ] ) ) [1][5]
Off-white crystalline solid

Melting Point 42-43 °C [1][4]
Purity >97% [1114]
N Store at 0-8 °C in a dry, sealed
Storage Conditions [11[2]
place

Applications in Research and Development

2-Chloro-4-iodopyridine serves as a fundamental building block in organic synthesis[1][5]. Its
primary applications include:

e Pharmaceutical Synthesis: It is a key intermediate in the creation of various pharmaceuticals,
notably in the development of anti-cancer and anti-inflammatory drugs[1].

o Agrochemical Development: The compound plays a role in formulating effective pesticides
and herbicides, contributing to crop protection[1].

» Organic Synthesis: As a versatile building block, it facilitates the creation of complex
molecules, enabling the exploration of new chemical pathways[1].

Experimental Protocol: Synthesis of 2-Chloro-4-
lodopyridine

The following is a general procedure for the synthesis of 2-Chloro-4-iodopyridine from 2-
chloro-3-iodopyridine[5].

Materials:
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e 2-chloro-3-iodopyridine (starting material)

e Tetrahydrofuran (THF)

e Magnesium sulfate

 Silica gel

o Ethyl acetate

e Heptane

Procedure:

» Dissolution: Prepare a solution by dissolving 2-chloro-3-iodopyridine (12 g, 50 mmol) in 20
mL of tetrahydrofuran (THF)[5].

o Reaction: (Further reaction details to be followed as per the specific synthetic route, which
involves the rearrangement of the iodo-substituent).

o Work-up: The organic layers from the reaction mixture are combined.

» Drying: The combined organic layers are dried using magnesium sulfate.

¢ Filtration and Concentration: The mixture is filtered and then concentrated under vacuum at
20 °C, resulting in a brown solid[5].

 Purification: The crude product is purified by silica gel column chromatography.

o Elution: The column is eluted with a mixture of ethyl acetate and heptane (8:2 ratio)[5].

o Final Product: This purification yields light yellow, needle-like crystals with a 95% yield (11.4
9)[5]-

Characterization:

The structure of the resulting 2-Chloro-4-iodopyridine can be confirmed by the following
analytical methods|[5]:
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« 'H NMR (CDCls): & 8.07 (d, J = 5.3 Hz, 1H), 7.76 (d, J = 1.1 Hz, 1H), 7.59 (dd, J = 5.0/0.11
Hz, 1H)

e 13C NMR (CDCIs3): 6 151.7, 149.6, 133.0, 131.5, 106.6
e Mass Spectrometry (El): m/z 240 (M + 1)

Visualized Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 2-
Chloro-4-iodopyridine.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Chloro-4-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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